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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the historical discovery, synthesis, and evolution of

aminonaphthalenedisulfonic acids. From their foundational role in the synthetic dye industry of

the 19th century to their modern applications in biomedical research, these compounds

represent a significant chapter in the history of industrial and medicinal chemistry. This

document provides a comprehensive overview of key discoveries, detailed experimental

protocols for their synthesis, quantitative data for various isomers, and an exploration of their

emerging roles in drug development.

Historical Context and Key Discoveries
The story of aminonaphthalenedisulfonic acids is intrinsically linked to the rise of the German

chemical industry in the latter half of the 19th century. The burgeoning textile industry created a

massive demand for synthetic dyes, and naphthalene, a readily available coal tar derivative,

became a key building block for a new generation of vibrant and colorfast azo dyes. Pioneering

chemists and industrial powerhouses like Badische Anilin- & Soda-Fabrik (BASF) and Cassella

Farbwerke Mainkur drove the systematic investigation of naphthalene chemistry, leading to the

discovery and industrial production of a vast array of sulfonated and aminated derivatives.
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A pivotal figure in this era was the Swedish chemist Per Teodor Cleve (1840-1905). His

extensive research on naphthalene derivatives led to the discovery of several

aminonaphthalenesulfonic acids, which are now collectively known as Cleve's acids.[1][2]

Another key contributor was the German chemist Georg Tobias, who is credited with the

discovery of Tobias acid (2-amino-1-naphthalenesulfonic acid).[3] These discoveries, along with

the development of other important isomers like Laurent's acid, Peri acid, Dahl's acid, and

Brönner's acid, laid the foundation for a new era in dye chemistry.[4][5][6]

The industrial synthesis of these compounds was a major focus for companies like BASF,

founded in 1865, and Cassella.[4][7] These companies developed and patented numerous

processes for the large-scale production of aminonaphthalenedisulfonic acids, which were then

used as crucial intermediates in the synthesis of a wide range of azo dyes.

Timeline of Key Discoveries and Developments
This timeline highlights some of the key milestones in the historical development of

aminonaphthalenedisulfonic acids.

19th Century: The Age of Dyes 20th Century: Industrial Scale-up and New Applications

1865: Founding of BASF 1870: Cassella begins dye manufacturing Late 19th Century: Per Teodor Cleve discovers 'Cleve's acids' Late 19th Century: Georg Tobias discovers 'Tobias acid' Late 19th Century: Discovery of Laurent's, Peri, Dahl's, and Brönner's acids Early 20th Century: Large-scale industrial synthesis of various isomers Early to Mid-20th Century: Widespread use as azo dye intermediates Mid to Late 20th Century: Emergence of derivatives as fluorescent probes in biochemistry

Click to download full resolution via product page

A timeline of the key discoveries and developments of aminonaphthalenedisulfonic acids.

Key Aminonaphthalenedisulfonic Acids: Properties
and Synthesis
This section provides a detailed overview of some of the most significant

aminonaphthalenedisulfonic acid isomers, including their physical and chemical properties, and

established synthetic protocols.

Quantitative Data of Key Isomers
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The following tables summarize key quantitative data for several important

aminonaphthalenedisulfonic acid isomers.

Table 1: Physical Properties of Key Aminonaphthalenedisulfonic Acids

Common
Name

IUPAC
Name

CAS
Number

Molecular
Formula

Molecular
Weight (
g/mol )

Melting
Point (°C)

Naphthionic

acid

4-

Aminonaphth

alene-1-

sulfonic acid

84-86-6 C₁₀H₉NO₃S 223.25 ≥300

Tobias acid

2-

Aminonaphth

alene-1-

sulfonic acid

81-16-3 C₁₀H₉NO₃S 223.25 180[8]

Laurent's acid

5-

Aminonaphth

alene-1-

sulfonic acid

84-89-9 C₁₀H₉NO₃S 223.25 >300

Peri acid

8-

Aminonaphth

alene-1-

sulfonic acid

82-75-7 C₁₀H₉NO₃S 223.25 >350[3]

1,6-Cleve's

acid

5-

Aminonaphth

alene-2-

sulfonic acid

119-79-9 C₁₀H₉NO₃S 223.25 >300[9]

Brönner's

acid

6-

Aminonaphth

alene-2-

sulfonic acid

93-00-5 C₁₀H₉NO₃S 223.25 >300
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Table 2: Solubility of Key Aminonaphthalenedisulfonic Acids

Common Name Water Solubility
Solubility in Other
Solvents

Naphthionic acid Very slightly soluble Soluble in aqueous base[10]

Tobias acid
Sparingly soluble, sodium salt

is readily soluble[11]

Slightly soluble in DMSO and

methanol (heated)[8]

Laurent's acid Soluble in hot water[12]

Peri acid
Slightly soluble in water,

soluble in glacial acetic acid[3]

1,6-Cleve's acid

Brönner's acid

Experimental Protocols for Key Syntheses
The following sections provide detailed methodologies for the synthesis of several key

aminonaphthalenedisulfonic acids.

Naphthionic acid is typically prepared by the sulfonation of 1-aminonaphthalene.[2]

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, add 1-aminonaphthalene.

Sulfonation: Slowly add concentrated sulfuric acid to the 1-aminonaphthalene with stirring.

The reaction is exothermic and the temperature should be controlled.

Heating: Heat the reaction mixture to a temperature of 100-130°C for several hours. The

progress of the reaction can be monitored by techniques such as thin-layer chromatography.

Work-up: After the reaction is complete, the mixture is cooled and poured into a large volume

of cold water or onto ice.
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Isolation: The precipitated naphthionic acid is collected by filtration, washed with cold water

to remove excess sulfuric acid, and then dried.

1-Aminonaphthalene
Sulfonation
(100-130°C)

Conc. H₂SO₄

Pour onto ice/water Filtration & Washing Naphthionic Acid

2-Hydroxynaphthalene-1-sulfonic acid
+ NH₃ + (NH₄)₂SO₃

Bucherer Reaction
(150°C, 1 MPa, 30h) Addition to lime slurry Filtration (80°C) Acidification with HCl (40°C) Filtration & Drying Tobias Acid

Naphthalene-1-sulfonic_acid Nitration
(HNO₃/H₂SO₄, 30°C)

Mixture of 5- and 8-nitro
isomers

Reduction
(Fe/H₂SO₄)

Mixture of Peri and
Laurent's acids Fractional Acidification

Peri AcidpH ~4.5

Laurent's Acid

Further acidification

Key Properties

Biomedical Applications

Aminonaphthalenedisulfonic
Acid Scaffold

Environmentally Sensitive
Fluorescence

Potential for Biological
Interactions

Absorption and Excretion
Characteristics

Fluorescent Probes for
Protein Studies

Scaffolds for Novel
Therapeutics (e.g., enzyme inhibitors)

Toxicology and Metabolism
Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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